![molecular formula C16H19ClN2O2 B8102260 Furanyl norfentanyl hydrochloride CAS No. 2748343-79-3](/img/structure/B8102260.png)
Furanyl norfentanyl hydrochloride
Overview
Description
Furanyl norfentanyl hydrochloride is a useful research compound. Its molecular formula is C16H19ClN2O2 and its molecular weight is 306.79 g/mol. The purity is usually 95%.
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Scientific Research Applications
Metabolite Identification : A study by Goggin et al. (2017) highlighted the challenge in identifying unique metabolites of furanyl fentanyl, a closely related compound to Furanyl norfentanyl. This research is crucial for toxicological monitoring as it helps in the detection of the drug in biological samples (Goggin, Nguyen, & Janis, 2017).
Quantitative Analysis : Palmquist and Swortwood (2020) developed a method for quantifying Furanyl fentanyl (FuF) and its metabolites, including Furanyl norfentanyl (FuNorF), in human plasma. This research contributes to the understanding of the pharmacokinetics of these substances (Palmquist & Swortwood, 2020).
Advanced Detection Techniques : Busardò et al. (2019) developed a method for detecting fentanyl analogs, including Furanyl norfentanyl, in various biological samples like blood, urine, and hair. This is significant for forensic and clinical toxicologists in documenting consumption (Busardò et al., 2019).
Methodological Improvements in Detection : Strayer et al. (2018) described a method for detecting multiple fentanyl analogs, including Furanyl norfentanyl, in blood samples. This research is vital for postmortem analysis and understanding the involvement of these substances in overdose cases (Strayer, Antonides, Juhascik, Daniulaityte, & Sizemore, 2018).
Postmortem Analysis : Research by Swanson et al. (2017) involved analyzing postmortem samples for carfentanil and Furanyl fentanyl, providing insights into the occurrence of these substances in fatal cases (Swanson, Hair, Strauch Rivers, Smyth, Brogan, Ventoso, Vaccaro, & Pearson, 2017).
properties
IUPAC Name |
N-phenyl-N-piperidin-4-ylfuran-2-carboxamide;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2.ClH/c19-16(15-7-4-12-20-15)18(13-5-2-1-3-6-13)14-8-10-17-11-9-14;/h1-7,12,14,17H,8-11H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTLGGGXGCVGIOQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1N(C2=CC=CC=C2)C(=O)C3=CC=CO3.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901037415 | |
Record name | Furanyl norfentanyl hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901037415 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.79 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2748343-79-3 | |
Record name | Furanyl norfentanyl hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901037415 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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